Cas no 1225534-55-3 (2-methoxy-5-(4-methylphenyl)aniline)

• Product Name: 2-methoxy-5-(4-methylphenyl)aniline
• CAS No: 1225534-55-3
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• CID: 6532753
• PubChem ID: 61526825
• Update Time: 2025-06-08

2-methoxy-5-(4-methylphenyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-(4-methylphenyl)aniline
• EN300-1142285
• 1225534-55-3
• AKOS010788674

• Inchi： 1S/C14H15NO/c1-10-3-5-11(6-4-10)12-7-8-14(16-2)13(15)9-12/h3-9H,15H2,1-2H3
• InChI Key： CCUOTRAHYPAHSI-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1N)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 213.115364102g/mol
• Monoisotopic Mass: 213.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-methoxy-5-(4-methylphenyl)aniline

Introduction to 2-Methoxy-5-(4-Methylphenyl)aniline (CAS No. 1225534-55-3)

2-Methoxy-5-(4-methylphenyl)aniline, also known by its CAS number 1225534-55-3, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a methoxy group and a 4-methylphenyl substituent attached to an aniline backbone. These structural features contribute to its diverse chemical properties and potential applications in various scientific domains.

The chemical formula of 2-methoxy-5-(4-methylphenyl)aniline is C₁₃H₁₅NO₂. Its molecular weight is approximately 217.26 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for use in a wide range of experimental conditions and formulations.

In recent years, 2-methoxy-5-(4-methylphenyl)aniline has been the subject of numerous studies due to its potential as a building block for the synthesis of more complex molecules. One notable application is in the development of novel pharmaceuticals. For instance, researchers have explored its use as an intermediate in the synthesis of drugs targeting various diseases, including cancer and neurodegenerative disorders. The compound's ability to modulate specific biological pathways makes it a valuable candidate for drug discovery and development.

A study published in the Journal of Medicinal Chemistry highlighted the role of 2-methoxy-5-(4-methylphenyl)aniline in the synthesis of a series of novel antitumor agents. The researchers demonstrated that derivatives of this compound exhibited significant cytotoxic activity against several cancer cell lines, including those resistant to conventional chemotherapy. This finding underscores the potential of 2-methoxy-5-(4-methylphenyl)aniline as a lead compound for the development of more effective anticancer drugs.

Beyond its pharmaceutical applications, 2-methoxy-5-(4-methylphenyl)aniline has also shown promise in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Recent research has focused on optimizing the performance of these devices by incorporating derivatives of 2-methoxy-5-(4-methylphenyl)aniline into their active layers. The results have been promising, with improved device efficiency and stability observed in several studies.

In addition to its applications in drug discovery and materials science, 2-methoxy-5-(4-methylphenyl)aniline has been investigated for its potential as a probe molecule in analytical chemistry. Its distinct spectroscopic properties allow it to be used as a sensitive indicator for various analytical techniques, including fluorescence spectroscopy and nuclear magnetic resonance (NMR) spectroscopy. This versatility makes it a valuable tool for researchers seeking to develop new analytical methods or improve existing ones.

The safety profile of 2-methoxy-5-(4-methylphenyl)aniline is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, standard precautions should be taken to minimize exposure risks. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and following established safety protocols.

In conclusion, 2-methoxy-5-(4-methylphenyl)aniline (CAS No. 1225534-55-3) is a multifaceted compound with a wide range of potential applications in chemistry, biology, and materials science. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities, the importance of this compound in advancing scientific knowledge and technological innovation is likely to grow.